6-(2,2,2-Trifluoroethoxy)pyridazine-3-carboxylic acid
Overview
Description
“6-(2,2,2-Trifluoroethoxy)pyridazine-3-carboxylic acid” is a research chemical with the molecular formula C7H5F3N2O3 . It is a derivative of pyridazine, a basic aromatic ring with two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “6-(2,2,2-Trifluoroethoxy)pyridazine-3-carboxylic acid” consists of a pyridazine ring substituted with a carboxylic acid group at the 3-position and a 2,2,2-trifluoroethoxy group at the 6-position .Physical And Chemical Properties Analysis
The molecular weight of “6-(2,2,2-Trifluoroethoxy)pyridazine-3-carboxylic acid” is 222.123 . Additional physical and chemical properties such as melting point, boiling point, and solubility would require further experimental determination.Scientific Research Applications
Pharmaceuticals: Anticancer Agents
The trifluoroethoxy pyridazine derivative has been investigated for its potential as an anticancer agent. It’s been found to exhibit inhibitory activity against AURKA and VEGFR-2, which are critical targets in cancer therapy . These compounds have shown promise in in vitro studies against glioblastoma cells, suggesting a potential role in treating this aggressive form of brain cancer.
Agricultural Chemistry: Herbicides
Pyridazine derivatives, including those with trifluoroethoxy groups, have been utilized in the development of herbicides . Their ability to interfere with plant growth pathways makes them effective in controlling unwanted vegetation in agricultural settings.
Material Science: Polymer Research
In material science, particularly in polymer research, pyridazine derivatives are being explored for their utility in creating new types of polymers with potential applications in solar cells . The electron-withdrawing trifluoroethoxy group could enhance the properties of these polymers.
Chemical Synthesis: Boronic Acid Derivatives
The compound has been used to create boronic acid derivatives, which are valuable intermediates in organic synthesis . These derivatives are crucial for Suzuki coupling reactions, a widely used method to form carbon-carbon bonds in pharmaceuticals and organic materials.
Analytical Chemistry: Chromatography
In analytical chemistry, the trifluoroethoxy pyridazine derivative can be used as a stationary phase modifier in chromatography . Its unique structure could improve the separation of complex mixtures by affecting the interaction between the analyte and the stationary phase.
Life Sciences: Biological Studies
The compound’s derivatives have been explored for a variety of biological activities, including antimicrobial, antidepressant, anti-hypertensive, and anti-inflammatory effects . This makes it a versatile tool in life science research for understanding and treating various conditions.
Neurology: CNS Malignancies
Given its potential efficacy against glioblastoma cells, the compound could be significant in the study of central nervous system malignancies . Research in this area could lead to new treatments for these challenging conditions.
Drug Discovery: Pharmacological Scaffold
The pyridazine ring is considered a ‘privileged structure’ in medicinal chemistry. It serves as a scaffold for the development of highly functionalized compounds with a wide range of pharmacological activities . The trifluoroethoxy group could further enhance the activity of such compounds.
properties
IUPAC Name |
6-(2,2,2-trifluoroethoxy)pyridazine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2O3/c8-7(9,10)3-15-5-2-1-4(6(13)14)11-12-5/h1-2H,3H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSZRBRNXHFNPAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1C(=O)O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2,2,2-Trifluoroethoxy)pyridazine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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